(Z)-methyl 2-((5-chlorothiophene-2-carbonyl)imino)-3-(2-ethoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-(5-chlorothiophene-2-carbonyl)imino-3-(2-ethoxyethyl)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C18H17ClN2O4S2/c1-3-25-9-8-21-12-5-4-11(17(23)24-2)10-14(12)27-18(21)20-16(22)13-6-7-15(19)26-13/h4-7,10H,3,8-9H2,1-2H3
• InChI Key: BYELWCYSCOKTOI-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)C(=O)OC)SC1=NC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C18H17ClN2O4S2
• Molecular Weight: 424.9 g/mol

Description

(Z)-methyl 2-((5-chlorothiophene-2-carbonyl)imino)-3-(2-ethoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C18H17ClN2O4S2 and its molecular weight is 424.91. The purity is usually 95%.
BenchChem offers high-quality (Z)-methyl 2-((5-chlorothiophene-2-carbonyl)imino)-3-(2-ethoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-methyl 2-((5-chlorothiophene-2-carbonyl)imino)-3-(2-ethoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Applications and Biological Activities

• Heterocyclic Compound Synthesis

  A variety of ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate derivatives have been synthesized, showcasing the versatility of thiophene and benzothiazole derivatives in chemical synthesis. These compounds have been transformed into a range of amines, thiouronium salts, and other derivatives, highlighting the synthetic utility of such heterocycles in creating pharmacologically active molecules (Chapman et al., 1971).

• Antimicrobial and Antioxidant Activities

  Synthesized compounds like ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates have been screened for antimicrobial and antioxidant activities. Some derivatives showed excellent antibacterial and antifungal properties, as well as significant antioxidant potential, indicating the relevance of these compounds in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

• Anticancer Activity

  Novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors have been evaluated for their anticancer activity against colon HCT-116 human cancer cell line, with some compounds displaying potent activity. This suggests the potential of thiophene and benzothiazole derivatives in cancer research (Abdel-Motaal et al., 2020).

• Electroluminescent Device Applications

  Zn(II)-chelated complexes based on benzothiazole derivatives have been investigated for white-light emission in electroluminescent devices. These studies demonstrate the utility of benzothiazole derivatives in material science, particularly in the development of organic light-emitting diodes (OLEDs) (Roh et al., 2009).